Cas no 1156314-30-5 (4-(4-Bromophenoxy)-1-nitro-2-(trifluoromethyl)benzene)

• Product Name: 4-(4-Bromophenoxy)-1-nitro-2-(trifluoromethyl)benzene
• CAS No: 1156314-30-5
• MF: C₁₃H₇BrF₃NO₃
• MW: 362.098793268204
• CID: 4681726
• Update Time: 2025-05-19

4-(4-Bromophenoxy)-1-nitro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenoxy)-1-nitro-2-(trifluoromethyl)benzene
• PC300624
• 4-(4-Bromophenoxy)-1-nitro-2-(trifluoromethyl)benzene

• Inchi： 1S/C13H7BrF3NO3/c14-8-1-3-9(4-2-8)21-10-5-6-12(18(19)20)11(7-10)13(15,16)17/h1-7H
• InChI Key： SJFBKBGZOPROTQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC1C=CC(=C(C(F)(F)F)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 367
• XLogP3: 5.4
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers

Additional information on 4-(4-Bromophenoxy)-1-nitro-2-(trifluoromethyl)benzene

4-(4-Bromophenoxy)-1-nitro-2-(trifluoromethyl)benzene: A Comprehensive Overview

The compound 4-(4-Bromophenoxy)-1-nitro-2-(trifluoromethyl)benzene, identified by the CAS number 1156314-30-5, is a complex aromatic structure with significant potential in various chemical applications. This compound is characterized by its unique substitution pattern, featuring a bromophenoxy group at the para position, a nitro group at the ortho position, and a trifluoromethyl group at the meta position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of such multifunctional aromatic compounds in the development of advanced materials. The presence of electron-withdrawing groups like the nitro and trifluoromethyl groups significantly influences the electronic behavior of the benzene ring, enhancing its reactivity in certain chemical transformations. This makes 4-(4-Bromophenoxy)-1-nitro-2-(trifluoromethyl)benzene a valuable precursor in the synthesis of more complex organic molecules, including pharmaceutical intermediates and agrochemical agents.

The synthesis of this compound typically involves a multi-step process, often starting with bromination or nitration reactions followed by coupling reactions to introduce the phenoxy group. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, recent advancements in palladium-catalyzed cross-coupling reactions have provided efficient pathways for constructing the phenoxy linkage, thereby streamlining the overall synthesis process.

In terms of applications, 4-(4-Bromophenoxy)-1-nitro-2-(trifluoromethyl)benzene has shown promise in the field of materials science. Its electronic properties make it a suitable candidate for use in organic semiconductors and optoelectronic devices. Additionally, its ability to undergo further functionalization has opened avenues for its use in drug discovery programs targeting specific biological pathways.

From an environmental standpoint, understanding the fate and transport of such compounds is crucial. Recent studies have investigated the biodegradation potential of similar aromatic compounds under various environmental conditions. While preliminary data suggest that these compounds may persist in certain environments due to their stability, further research is needed to fully assess their environmental impact.

In conclusion, 4-(4-Bromophenoxy)-1-nitro-2-(trifluoromethyl)benzene represents a fascinating example of how complex substitution patterns can lead to versatile chemical properties. Its role as a building block in organic synthesis, coupled with its potential applications in materials science and pharmacology, underscores its importance in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly significant role in both academic and industrial settings.